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Get Quote

Property /
Parameter

Details
Source /
Reference

Molecular
Weight

228.63 g/mol [1] [2]

CAS Number 38274-54-3 [1] [3] [2]

General
Solubility

Considered to have low water solubility; typically requires
dissolution in organic solvents or use of specialized formulations.

[1]

| Solubility in DMSO | 10 mg/mL (43.74 mM) Note: Sonication is recommended to aid dissolution. | [2] | |

Suggested Stock Solution Preparation | Can often be dissolved in DMSO to create a concentrated stock. If

DMSO is unsuitable, water, ethanol, or DMF can be attempted with a minimal amount of compound to

avoid sample loss. | [1] |

Recommended Experimental Protocols

Here are detailed methodologies for preparing Benurestat solutions for your experiments, based on common

laboratory practices for compounds with low solubility.
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Protocol 1: Preparing a Stock Solution in DMSO

This is the most straightforward method for in vitro applications.

Equipment & Reagents: Benurestat powder, anhydrous DMSO, analytical balance, sonicator (e.g.,

ultrasonic bath), volumetric vial.
Procedure: a. Weigh the desired amount of Benurestat powder. b. Add a calculated volume of

DMSO to achieve a final concentration of 10 mg/mL (or another suitable concentration from your
stock). c. Sonicate the mixture for 10-15 minutes or until the solution appears clear. Gentle warming

to 37-40°C can assist dissolution. d. Visually inspect for any undissolved particles. The solution
should be clear for a true solution, though stable suspensions are sometimes acceptable depending

on the assay.
Storage: Aliquot the stock solution and store at -20°C or -80°C for long-term stability. Avoid repeated

freeze-thaw cycles. [2]

Protocol 2: Formulations for Animal Studies (In Vivo)

For in vivo studies, the DMSO stock must be diluted into a biologically compatible solvent system. Below

are two common formulations you can adapt.

Injection Formulation 1 (IP/IV/IM/SC)

Formula: DMSO : Tween 80 : Saline = 10 : 5 : 85
Preparation:

To 100 μL of DMSO stock solution (e.g., 25 mg/mL), add 50 μL of Tween 80 and mix.
Slowly add 850 μL of saline (0.9% sodium chloride in ddH₂O) while vortexing or stirring.

The final concentration is ready for administration. [1]

Injection Formulation 2 (IP/IV/IM/SC)

Formula: DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45

Preparation:
To 100 μL of DMSO stock solution, add 400 μL of PEG300 and 50 μL of Tween 80. Mix well.

Add 450 μL of saline and mix until a clear solution or uniform suspension is achieved. [1]

Oral Formulation 1

Formula: Suspend in 0.5% CMC-Na (carboxymethylcellulose sodium)

Preparation:
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Prepare a 0.5% CMC-Na solution by dissolving 0.5 g of CMC-Na in 100 mL of purified water.

Add the required mass of Benurestat to the 0.5% CMC-Na solution and vortex or stir
vigorously to create a uniform suspension. [1]

The following diagram illustrates the decision-making workflow for selecting the appropriate preparation

method based on your experimental needs.
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Frequently Asked Questions (FAQs)

Q1: What should I do if Benurestat does not fully dissolve in DMSO?

Ensure you are using high-quality, anhydrous DMSO.

Sonication is highly recommended and often necessary.
Gently warming the vial in a water bath (not exceeding 40°C) can help. If problems persist, the

compound may have limited solubility at your target concentration, and creating a stable suspension
might be an alternative, provided it's suitable for your assay.
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Q2: Are there other solvents I can try besides DMSO? Yes, suppliers suggest that Benurestat may also

dissolve in water, ethanol, or DMF [1]. However, DMSO is the most commonly reported and effective

solvent for creating concentrated stock solutions. Always test a small amount of your compound first when

switching solvents.

Q3: Why is understanding solubility so critical in drug development? For a drug to be effective, its

active ingredient must dissolve in the gastrointestinal tract to be absorbed into the bloodstream. This is

known as bioavailability. Poor solubility is a major challenge as it can lead to low and variable

bioavailability, rendering a drug ineffective [4]. Dissolution testing helps predict this behavior early in

development.

Q4: My experiment involves cells. How do I use the DMSO stock safely?

Always dilute your DMSO stock into your cell culture medium. The final concentration of DMSO in

your cell assay should typically be ≤ 0.1% to minimize cytotoxicity.
Include a vehicle control (medium with the same final concentration of DMSO but no compound) in

your experimental design.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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